Cas no 30484-10-7 (7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one)

• Product Name: 7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one
• CAS No: 30484-10-7
• Molecular Formula: C₁₀H₉OSCl
• Molecular Weight: 212.696
• MDL: MFCD11207703
• CID: 2821298
• PubChem ID: 12674302

7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one Properties

Names and Identifiers

• 7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one
• 30484-10-7
• DTXSID10506462
• FBA48410
• G42621
• 7-Chloro-3,4-dihydro-1-benzothiepin-5(2H)-one
• 1-Benzothiepin-5(2H)-one, 7-chloro-3,4-dihydro-
• AKOS009327565
• Z384973648
• CS-0265560
• EN300-99270

• MDL： MFCD11207703
• InChIKey： IFQZQOUBWXDUSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9ClOS/c11-7-3-4-10-8(6-7)9(12)2-1-5-13-10/h3-4,6H,1-2,5H2
• SMILES： C1CC(=O)C2=C(C=CC(=C2)Cl)SC1

Computed Properties

• Exact Mass: 212.0062638g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 212.0062638g/mol
• Heavy Atom Count: 13
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins